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Compound of Interest

Compound Name: Phenethyl bromide

Cat. No.: B041541 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is paramount. This document provides essential safety

and logistical information for the proper disposal of phenethyl bromide, a halogenated organic

compound commonly used in organic synthesis.

Phenethyl bromide (C8H9Br) is a combustible liquid that is harmful if swallowed and causes

serious eye irritation.[1][2] Due to its hazardous nature, it is critical to follow established

protocols to protect personnel and the environment. Waste containing phenethyl bromide
must be managed as a dangerous waste.[3]

Immediate Safety and Handling Precautions
Before handling phenethyl bromide, it is crucial to be familiar with its hazards and the

necessary safety precautions.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical splash goggles.[3]

Hand Protection: Wear compatible chemical-resistant gloves, such as nitrile or Viton gloves.

[3]

Skin Protection: A fully-buttoned lab coat is required to prevent skin contact.[3]
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Respiratory Protection: All handling of phenethyl bromide waste should be conducted in a

well-ventilated area, preferably within a chemical fume hood.[2]

Step-by-Step Disposal Procedures
The appropriate disposal method for phenethyl bromide depends on the quantity and

concentration of the waste. Always consult with your institution's Environmental Health and

Safety (EHS) department for specific guidance.

1. Waste Segregation and Collection:

Halogenated vs. Non-Halogenated Waste: Phenethyl bromide is a halogenated organic

compound. It is imperative to collect it in a dedicated, clearly labeled "Halogenated Organic

Waste" container.[4][5] Do not mix it with non-halogenated organic wastes, as this can

increase disposal costs and complicate the disposal process.[2]

Container Requirements: Use a compatible container, such as a polyethylene carboy,

provided by your EHS department.[1][3] The container must have a secure, tight-fitting cap to

prevent leaks and evaporation.[3][5]

Labeling: Label the waste container with "Hazardous Waste," the full chemical name

"Phenethyl Bromide," and the approximate concentration and volume.[2][5] An official

hazardous waste tag from your institution must be affixed to the container as soon as the first

drop of waste is added.[2]

2. Spill Management: In the event of a spill, take the following steps:

Evacuate the immediate area and alert others.

Wearing appropriate PPE, contain the leak and absorb the spill with an inert, dry material

such as vermiculite, sand, or commercial sorbent pads.[3]

Collect the absorbed material and any contaminated debris into a sealed, labeled container

for hazardous waste disposal.[2][3]

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous

waste.
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3. Disposal Methods:

There are two primary disposal methods for phenethyl bromide waste:

Incineration: This is the preferred method for disposing of halogenated organic compounds.

The waste is burned in a licensed hazardous waste incinerator equipped with afterburners

and scrubbers to neutralize harmful combustion byproducts like hydrogen bromide.[6] For

waste containing more than 1% halogenated substances (by chlorine equivalent), the

combustion gas temperature must be raised to above 1100°C for at least two seconds.[7]

Landfilling: Small quantities of phenethyl bromide that have been absorbed onto an inert

material may be suitable for disposal in a designated hazardous waste landfill. However, this

is generally a less preferred method. Prior to any land disposal, it is mandatory to consult

with environmental regulatory agencies for guidance on acceptable practices.[8]

Important Note on Hazardous Waste Classification: While phenethyl bromide is classified as

a hazardous waste, a specific U.S. Environmental Protection Agency (EPA) hazardous waste

code (e.g., a "U" or "P" listed waste) for this compound is not readily available in public

resources. As a brominated organic compound, it falls under the general category of

halogenated organic wastes.[4] It is the responsibility of the waste generator to ensure

complete and accurate classification, which may involve consulting with your EHS department

or a certified hazardous waste disposal company.[5]

Quantitative Data Summary
The following table summarizes key quantitative data for phenethyl bromide:
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Property Value

Chemical Formula C8H9Br

CAS Number 103-63-9

Molar Mass 185.06 g/mol

Appearance Colorless liquid

Boiling Point 220-221 °C

Flash Point 93 °C (200 °F)

Density 1.355 g/cm³

Solubility in Water Insoluble

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

phenethyl bromide.
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Phenethyl Bromide Waste Management
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Caption: Decision workflow for the safe disposal of phenethyl bromide waste.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

compliant disposal of phenethyl bromide, minimizing risks to themselves and the

environment. Always prioritize safety and consult with your institution's safety professionals for

guidance specific to your location and processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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